Cas no 2034348-31-5 (1-(1-methyl-1H-pyrrole-2-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine)

• Product Name: 1-(1-methyl-1H-pyrrole-2-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine
• CAS No: 2034348-31-5
• MF: C₂₀H₂₄N₆O
• MW: 364.4442
• CID: 5350080
• Update Time: 2025-10-28

1-(1-methyl-1H-pyrrole-2-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• (1-methylpyrrol-2-yl)-[4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl]methanone
• (1-methyl-1H-pyrrol-2-yl)(4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl)methanone
• 1-(1-methyl-1H-pyrrole-2-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine

• Inchi： 1S/C20H24N6O/c1-23-9-4-7-17(23)20(27)25-13-11-24(12-14-25)19-18-15-5-2-3-6-16(15)22-26(18)10-8-21-19/h4,7-10H,2-3,5-6,11-14H2,1H3
• InChI Key： XJHKHUHMXVJIME-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C([H])=C([H])N1C([H])([H])[H])N1C([H])([H])C([H])([H])N(C2C3=C4C(C([H])([H])C([H])([H])C([H])([H])C4([H])[H])=NN3C([H])=C([H])N=2)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 551
• XLogP3: 1.7
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(1-methyl-1H-pyrrole-2-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine

Recent Advances in the Study of 1-(1-methyl-1H-pyrrole-2-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine (CAS: 2034348-31-5)

In recent years, the compound 1-(1-methyl-1H-pyrrole-2-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine (CAS: 2034348-31-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole and pyrazinoindazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-(1-methyl-1H-pyrrole-2-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine involves a multi-step process that has been optimized in recent studies to improve yield and purity. Key advancements include the use of novel catalysts and green chemistry approaches, which have significantly reduced the environmental impact of the synthesis. Researchers have also explored the compound's stability under various conditions, providing valuable insights for its formulation and storage in pharmaceutical applications.

Biological studies have revealed that this compound exhibits potent inhibitory activity against several kinases, making it a promising candidate for the treatment of cancers and inflammatory diseases. In vitro and in vivo experiments have demonstrated its ability to selectively target specific signaling pathways, thereby minimizing off-target effects. Recent preclinical trials have further highlighted its efficacy in reducing tumor growth and inflammation, with a favorable safety profile observed in animal models.

In addition to its therapeutic potential, 1-(1-methyl-1H-pyrrole-2-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine has also been investigated for its role in chemical biology as a tool compound. Its ability to modulate protein-protein interactions has been leveraged in studies aimed at understanding complex cellular processes. Researchers have utilized this compound to probe the mechanisms of various diseases, providing new avenues for drug discovery and development.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is focused on optimizing the pharmacokinetic properties of the compound and exploring novel delivery systems to enhance its therapeutic efficacy.

In conclusion, 1-(1-methyl-1H-pyrrole-2-carbonyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable candidate for further development. Continued research efforts are expected to unlock its full potential, paving the way for new therapeutic options in the treatment of various diseases.